Cas no 189264-44-6 (Cleroindicin C)

• Product Name: Cleroindicin C
• CAS No: 189264-44-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 159071
• PubChem ID: 25199269
• Update Time: 2025-04-19

Cleroindicin C Chemical and Physical Properties

Names and Identifiers

• Cleroindicin C
• AKOS032962176
• FS-10520
• 189264-44-6
• (3As,7aR)-3a-hydroxy-2,3,4,5,7,7a-hexahydro-1-benzofuran-6-one
• CHEMBL463263
• (-)-Cleroindicin C

• Inchi： 1S/C8H12O3/c9-6-1-2-8(10)3-4-11-7(8)5-6/h7,10H,1-5H2/t7-,8+/m1/s1
• InChI Key： ZCBQZDMJIVJQLX-SFYZADRCSA-N
• SMILES： O1CC[C@]2(CCC(C[C@@H]12)=O)O

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Oil
• PSA: 46.53000
• LogP: 0.25940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans